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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700

A Technical Overview of 2-(3,4-
Dimethoxyphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the physicochemical properties of 2-
(3,4-Dimethoxyphenyl)ethanol, a compound of interest in various chemical and pharmaceutical
research fields.

Core Molecular Data

2-(3,4-Dimethoxyphenyl)ethanol, also known as 3,4-dimethoxyphenethyl alcohol or
homoveratryl alcohol, is a chemical compound with the CAS Registry Number 7417-21-2.[1][2]
[3] Its fundamental molecular attributes are summarized in the table below.

Parameter Value References
Molecular Formula C10H1403 [1112114]
Molecular Weight 182.22 g/mol [21[31[41[5]
Monoisotopic Mass 182.094294304 u [1]

Linear Formula (CH30)2C6H3CH2CH20H [31[5]
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Physicochemical Properties

The compound is typically a solid at room temperature, with a melting point in the range of 46-
49 °C.[3][6][7] It has a boiling point of 172-174 °C at a pressure of 17 mmHg.[3][6][7]

Experimental Applications

While detailed experimental protocols are highly specific to the research context, one notable
application of 2-(3,4-Dimethoxyphenyl)ethanol is its use as a model compound in studies of
delignification mechanisms involving Mn(lll)-substituted polyoxometalates.[3][5]

A general synthesis approach involves the reduction of 3,4-dimethoxyphenylacetic acid.[7] In a
typical procedure, 3,4-dimethoxyphenylacetic acid is treated with a reducing agent in a suitable
solvent.[7] The reaction progress is monitored by thin-layer chromatography, and upon
completion, the product is isolated through an extraction and purification process.[7]

Logical Relationship of Molecular Properties

The following diagram illustrates the logical flow from the compound's name to its molecular

formula and weight.
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Caption: Derivation of Molecular Formula and Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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